Cas no 502657-07-0 (1H-1,2,4-Triazole, 1-(4-propoxyphenyl)-)

• Product Name: 1H-1,2,4-Triazole, 1-(4-propoxyphenyl)-
• CAS No: 502657-07-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 1564040
• Update Time: 2024-08-24

1H-1,2,4-Triazole, 1-(4-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(4-propoxyphenyl)-

• Inchi： 1S/C11H13N3O/c1-2-7-15-11-5-3-10(4-6-11)14-9-12-8-13-14/h3-6,8-9H,2,7H2,1H3
• InChI Key： JJSVTWGUZQQBEQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCCC)C=C2)C=NC=N1

Computed Properties

• Exact Mass: 203.10599

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 353.8±44.0 °C(Predicted)
• PSA: 39.94
• pka: 2.67±0.10(Predicted)